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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

An in-depth examination of the chemical and biological breakdown of chloropicrin in
agricultural soils, prepared for researchers, scientists, and professionals in drug development.

Chloropicrin (trichloronitromethane, CCIsNO2) is a broad-spectrum soil fumigant utilized
globally to control soil-borne pests, including fungi, nematodes, and some insects, ahead of
planting high-value crops.[1] Its efficacy is intrinsically linked to its chemical properties and,
critically, its environmental fate and degradation profile in the soil. Understanding the
mechanisms governing its breakdown is paramount for assessing its environmental impact,
ensuring agricultural sustainability, and minimizing potential risks to non-target organisms and
human health. This technical guide synthesizes the current scientific understanding of
chloropicrin's behavior in the soil environment, with a focus on its degradation pathways,
influencing factors, and the experimental methodologies used for its study.

Chemical and Physical Properties

Chloropicrin is a colorless, volatile liquid with a pungent, tear-gas-like odor.[2] Its relatively
high vapor pressure and low water solubility govern its movement and distribution in the soil
matrix.[1] Upon injection into the soil, chloropicrin rapidly volatilizes and diffuses through the
soil air spaces, where it exerts its pesticidal action.[3]
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Property Value Reference
Molecular Formula CCIsNO:z [1]
Molecular Weight 164.38 g/mol [1]

Boiling Point 112 °C [1]

Water Solubility (25 °C) 249/l [1]

Vapor Pressure (25 °C) 23.2 mmHg [1]

Henry's Law Constant 0.00251 atm-m3/mol [1]

log Kow 2.09 -2.38 [2][4]

Soil Adsorption Coefficient

5.29 - 93.59 cm3/g [5]
(Koc)

Degradation of Chloropicrin in Soil

Chloropicrin is considered non-persistent in the soil environment, with a half-life typically
ranging from hours to a few days.[1][6][7] Its degradation is a multifaceted process involving
both biotic and abiotic mechanisms.

Biotic Degradation

Microbial activity is the primary driver of chloropicrin degradation in soil, accounting for an
estimated 68% to 92% of its breakdown.[8][9] A diverse range of soil microorganisms, including
bacteria and fungi, can metabolize chloropicrin.[10][11] Some bacterial genera, such as
Pseudomonas, Rhodanobacter, Sphingomonas, and Bacillus, have been identified as capable
of degrading chloropicrin.[10][11][12] The degradation process often involves a series of
reductive dehalogenation steps.[12][13]

Abiotic Degradation

While microbial degradation is dominant, abiotic processes also contribute to the breakdown of
chloropicrin in soil. These include:
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» Hydrolysis: In the absence of sunlight and microorganisms, chloropicrin does not readily
undergo hydrolysis.[5]

e Photolysis: Chloropicrin is susceptible to photolysis in both water and air.[4][5] The
photolytic half-life in water is approximately 1.3 to 31.1 hours.[4][14] In the atmosphere, its
half-life can be as short as 8 hours.[4] Photodegradation in soil is generally limited to the
very near-surface layer due to the limited penetration of sunlight.

Degradation Pathways

The degradation of chloropicrin in soil proceeds through a stepwise reduction of the
trichloromethyl group, ultimately leading to the formation of less toxic compounds and
mineralization to carbon dioxide.
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Caption: Primary degradation pathway of chloropicrin in soil.

In anaerobic aquatic/soil systems, chloropicrin is rapidly converted to nitromethane.[5][14]
The terminal breakdown product in aerobic soil is carbon dioxide.[5][14] Other identified
degradation products include phosgene, nitrosyl chloride, nitrate, and nitrite, particularly from
photolytic degradation.[15][16]

Factors Influencing Degradation

The rate of chloropicrin degradation in soil is influenced by a combination of soil properties,
environmental conditions, and application practices.

o Soil Temperature: Higher soil temperatures generally accelerate the rate of microbial
degradation.[8][9]

» Soil Moisture: The effect of soil moisture on chloropicrin degradation appears to be less
pronounced compared to temperature.[8][9] However, very dry conditions may limit microbial
activity and hydrolysis.[17]
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e Soil Type and Organic Matter: Soil composition, including texture and organic matter content,
can influence chloropicrin degradation.[18] Organic matter can affect both microbial
populations and the sorption of chloropicrin.

o Microbial Population: The presence of a robust and adapted microbial community is crucial
for the rapid biotic degradation of chloropicrin.[8][19]

o Application Rate: The application rate of chloropicrin can significantly impact its
degradation rate.[17][18] Higher application rates can lead to a decrease in the degradation
rate, potentially due to toxic effects on the microbial community.[18]

Quantitative Data on Chloropicrin Half-Life in Soil

The half-life of chloropicrin in soil is highly variable, reflecting the influence of the factors
mentioned above.

Soil Type Temperature (°C) Half-life (days) Reference
Sandy Loam - 03-1 [5]

Sandy Loam - 4.5 [14]
Arlington Sandy Loam 20 15 [8]

Carsitas Loamy Sand 20 4.3 [8]
Waukegen Silt Loam 20 0.2 [8]

Not Specified 10 ~6 [19]
Aerobic Soil - 3.7-45 [4]

Half-life in Sterile vs. Non-Sterile Soil
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Non-Sterile Half-life  Sterile Half-life

Soil Type Reference
(days) (days)

Arlington Sandy
1.5 6.3 [8]

Loam

Carsitas Loamy Sand 4.3 13.9 [8]

| Waukegen Silt Loam | 0.2 | 2.7 [[8] |

Experimental Protocols

The study of chloropicrin degradation in soil typically involves laboratory microcosm

experiments and field dissipation studies.

Laboratory Microcosm Study Protocol

This protocol outlines a typical laboratory experiment to determine the degradation rate of

chloropicrin in soil.
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Caption: A typical workflow for a laboratory soil degradation study.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1668804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Soil Collection and Preparation:
Collect soil samples from the desired location and depth.

Sieve the soil (e.g., through a 2-mm mesh) to remove large debris and ensure homogeneity.
[17]

Characterize the soil for key properties such as pH, texture (sand, silt, clay content), and
organic matter content.

. Microcosm Setup:
Weigh a specific amount of soil (e.g., 10-50 g) into individual glass vials or flasks.[17]
Adjust the soil moisture to a predetermined level (e.g., 50-75% of field capacity).

To differentiate between biotic and abiotic degradation, a parallel set of microcosms can be
sterilized by autoclaving.[8]

. Chloropicrin Application:
Prepare a stock solution of chloropicrin in a suitable solvent (e.g., methanol).

Spike the soil samples with the chloropicrin solution to achieve the desired concentration.
The amount of solvent should be minimal to avoid altering soil conditions.

. Incubation:
Seal the microcosms to prevent volatilization losses.
Incubate the samples in the dark at a constant temperature.
. Sampling and Analysis:
At specified time intervals, sacrifice replicate microcosms for analysis.

Extract the chloropicrin from the soil using an appropriate organic solvent (e.qg., ethyl
acetate).
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(o]

Analyze the concentration of chloropicrin in the extracts using gas chromatography with an
electron capture detector (GC-ECD).[9]

. Data Analysis:
Plot the concentration of chloropicrin versus time.

Calculate the degradation rate and half-life, typically assuming first-order kinetics.

Field Dissipation Study Protocol

Field studies are essential for understanding chloropicrin's fate under real-world agricultural

conditions.

1

. Site Selection and Plot Establishment:
Select a representative field site.

Establish experimental plots of a defined size.

. Fumigant Application:

Apply chloropicrin using standard agricultural equipment (e.g., shank injection) at a known
rate.[4]

In many studies, the soil surface is covered with a tarp (e.g., polyethylene film) immediately
after application to reduce emissions, mimicking common agricultural practices.[4][8]

. Soil Sampling:

Collect soil cores from multiple locations and depths within each plot at various time points
after application.

. Sample Handling and Analysis:

Store and transport soil samples under conditions that minimize further degradation (e.g., on
ice).
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o Extract and analyze the soil samples for chloropicrin concentration as described in the
laboratory protocol.

5. Air Sampling (Optional):

» To assess volatilization, air samples can be collected at different heights above the treated
field using various air sampling techniques.[20][21]

6. Data Analysis:

o Determine the dissipation of chloropicrin in the soil over time and calculate the field
dissipation half-life.

Conclusion

The environmental fate of chloropicrin in soil is characterized by rapid degradation, primarily
driven by microbial activity. The rate of this degradation is influenced by a complex interplay of
soil properties, environmental conditions, and agricultural practices. A thorough understanding
of these processes is critical for the responsible and sustainable use of chloropicrin in
agriculture. The experimental protocols outlined in this guide provide a framework for the
continued investigation and monitoring of chloropicrin's behavior in the soil environment. The
continued development of management practices that enhance degradation and minimize off-
site movement will further ensure the safe and effective use of this important soil fumigant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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